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Compound of Interest

Compound Name: Hydrin 2

CAS No.: 122842-55-1

Cat. No.: B054763

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following technical guide has been compiled from publicly available data for the

chemical compound identified as Hydrin 2 (CAS No. 122842-55-1). The information is limited,

and this document should be used as a supplementary resource to the official Safety Data

Sheet (SDS) provided by the supplier. Users must consult the SDS for their specific product

before any handling, storage, or disposal. This guide is intended for a professional audience

with a background in laboratory safety.

Chemical Identification and Properties
Hydrin 2 is a chemical compound available for research and development purposes.[1] Its

unique molecular structure suggests potential applications where its specific chemical

properties can be utilized.[2]

Table 1: Physical and Chemical Properties of Hydrin 2
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Property Value Reference

CAS Number 122842-55-1 [1]

Molecular Formula C45H69N15O14S2 [3]

Molecular Weight 1108.25 g/mol [3]

Storage Temperature -20°C [3]

Note: Further physical properties such as appearance, solubility, and density are not specified

in the currently available documentation.

Hazard Identification and Safety Data
The toxicological properties of Hydrin 2 have not been fully investigated. Therefore, it should

be handled with the utmost care, assuming potential hazards until more data is available.

Table 2: Summary of Known Safety Information for Hydrin 2

Hazard Category Information Reference

Relevant Identified Uses

For Research & Development

use only. Not for medicinal,

household, or other use.

[1]

Water Hazard Class (WGK)
WGK 3: Severely hazardous to

water (Germany)
[3]

Note: Detailed GHS hazard statements, pictograms, and precautionary statements are not

provided in the publicly accessible SDS. Standard laboratory precautions for handling

chemicals of unknown toxicity should be strictly followed.

Experimental Protocols and Handling Guidelines
Due to the limited public information on Hydrin 2, specific experimental protocols are not

available. However, a general workflow for the safe handling of potent research compounds

can be established.
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General Handling Workflow
The following diagram outlines a logical workflow for safely handling Hydrin 2 in a research

setting.
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Preparation Phase

Experimental Phase

Post-Experiment Phase

Review Supplier's SDS for Hydrin 2

Conduct Risk Assessment for Planned Experiment

Prepare and Verify Engineering Controls (Fume Hood, etc.)

Select and Inspect Appropriate PPE

Don PPE (Gloves, Lab Coat, Eye Protection)

Weigh/Aliquot Hydrin 2 in a Contained, Ventilated Space

Perform Experimental Procedure

Clearly Label All Vessels Containing Hydrin 2

Decontaminate Work Surfaces

Segregate and Dispose of Waste (Solid & Liquid) as Hazardous

Doff and Dispose of/Decontaminate PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A generalized workflow for the safe laboratory handling of Hydrin 2.
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Personal Protective Equipment (PPE)
Given the unknown toxicological profile, a comprehensive approach to PPE is mandatory.

Table 3: Recommended Personal Protective Equipment for Handling Hydrin 2

Body Part Recommended Protection Rationale

Hands
Double-gloving with chemically

resistant gloves (e.g., Nitrile).

To prevent dermal absorption

in case of contamination.

Eyes/Face

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles. A

face shield should be used if

there is a significant splash

risk.

To protect eyes and face from

splashes and aerosols.

Body

A long-sleeved laboratory coat

with tight cuffs. A chemically

resistant apron may be

required for larger quantities.

To protect skin from accidental

contact.

Respiratory

All handling of solid or volatile

forms of Hydrin 2 must be

conducted in a certified

chemical fume hood or other

ventilated enclosure.

To prevent inhalation of

airborne particles or vapors.

Emergency Procedures
Rapid and correct response to an emergency is critical. All personnel must be familiar with

these procedures before working with Hydrin 2.

First Aid Measures
The following table summarizes the recommended first aid response in case of exposure.

Table 4: First Aid for Hydrin 2 Exposure
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Exposure Route Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin area with copious

amounts of water for at least 15 minutes. Seek

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill Response Workflow
The following diagram illustrates the logical steps to take in the event of a Hydrin 2 spill.
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Spill Occurs

Alert Personnel in Immediate Area

Assess Hazard (Quantity, Location)

Evacuate Area if Spill is Large or Unknown

Contact Institutional Environmental Health & Safety (EHS)

Small, Contained Spill

Minor

Large or Uncontained Spill

Major

Don Appropriate Spill-Response PPE

Cover with Inert Absorbent Material

Carefully Collect Absorbed Material into a Sealable Hazardous Waste Container

Decontaminate Spill Area with Appropriate Solvent/Detergent

Dispose of Waste and Contaminated PPE as Hazardous

Area Secured

Click to download full resolution via product page

Caption: Logical workflow for responding to a Hydrin 2 spill.
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Storage and Disposal
Proper storage and disposal are critical for maintaining a safe laboratory environment and

ensuring environmental protection.

Storage: As per the available data, Hydrin 2 should be stored at -20°C in a tightly sealed

container.[3] The storage location should be a secure, designated area away from

incompatible materials.

Disposal: All waste containing Hydrin 2, including empty containers, contaminated PPE, and

spill cleanup materials, must be treated as hazardous waste. Dispose of waste in

accordance with all applicable federal, state, and local environmental regulations. Contact

your institution's Environmental Health and Safety (EHS) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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